Cas no 51776-33-1 (LHRH (4-10) acetate salt H-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 acetate salt)

• Product Name: LHRH (4-10) acetate salt H-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 acetate salt
• CAS No: 51776-33-1
• MF: C₃₃H₅₃N₁₁O₉
• MW: 747.842226743698
• CID: 935812
• PubChem ID: 4224599
• Update Time: 2025-10-21

LHRH (4-10) acetate salt H-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 acetate salt Chemical and Physical Properties

Names and Identifiers

• h-ser-tyr-gly-leu-arg-pro-gly-nh2
• 1-[2-[[2-[[2-[[2-[(2-amino-3-hydroxypropanoyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]-N-(2-amino-2-oxoethyl)pyrrolidine-2
• GLP-HIS-TYR-SER-LEU-GLU-TRP-LYS-PRO-GLY-NH2
• LHRH (4-10)
• Adrenocorticotropic HorMone FragMent 4-10 huMan
• LH-RH Fragment 4-10
• Luteinizing hormone releasing hormone Fragment 4-10
• Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2
• 1-[2-[[2-[[2-[[2-[(2-amino-3-hydroxypropanoyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]-N-(2-amino-2-oxoethyl)pyrrolidine-2-carboxamide
• DTXSID90401002
• 51776-33-1
• SCHEMBL11884805
• LHRH (4-10) acetate salt H-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 acetate salt

• Inchi： 1S/C33H53N11O9/c1-18(2)13-23(41-27(48)16-40-29(50)24(43-28(49)21(34)17-45)14-19-7-9-20(46)10-8-19)30(51)42-22(5-3-11-38-33(36)37)32(53)44-12-4-6-25(44)31(52)39-15-26(35)47/h7-10,18,21-25,45-46H,3-6,11-17,34H2,1-2H3,(H2,35,47)(H,39,52)(H,40,50)(H,41,48)(H,42,51)(H,43,49)(H4,36,37,38)
• InChI Key： ASNHUSJQZWXBOG-UHFFFAOYSA-N
• SMILES： O=C(C(CCC/N=C(\N)/N)NC(C(CC(C)C)NC(CNC(C(CC1C=CC(=CC=1)O)NC(C(CO)N)=O)=O)=O)=O)N1CCCC1C(NCC(N)=O)=O

Computed Properties

• Exact Mass: 747.40300
• Monoisotopic Mass: 747.40277231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 53
• Rotatable Bond Count: 28
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 340Ų

Experimental Properties

• PSA: 337.28000
• LogP: 0.21070

LHRH (4-10) acetate salt H-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 acetate salt Security Information

• WGK Germany：3
• Hazard Category Code： 60
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on LHRH (4-10) acetate salt H-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 acetate salt

Professional Introduction to LHRH (4-10) Acetate Salt H-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 Acetate Salt and CAS No 51776-33-1

LHRH (4-10) acetate salt, chemically designated as H-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2 acetate salt, is a synthetic peptide derivative with significant applications in the field of pharmaceutical research and biotechnology. This compound, identified by the CAS number 51776-33-1, plays a crucial role in modulating the hypothalamic-pituitary-gonadal axis, making it a valuable tool in both clinical and experimental settings.

The structure of LHRH (4-10) acetate salt consists of a sequence of amino acids that mimic the natural luteinizing hormone-releasing hormone (LHRH). This synthetic analog has been extensively studied for its ability to interact with LHRH receptors, thereby influencing hormone secretion and reproductive functions. The acetate salt form enhances the stability and solubility of the peptide, making it more suitable for various biological assays and therapeutic applications.

Recent advancements in the field of peptidomimetics have highlighted the potential of LHRH (4-10) acetate salt in developing novel treatments for hormonal disorders. Research has demonstrated its efficacy in regulating reproductive health, particularly in conditions such as infertility and hormonal imbalances. The compound's ability to selectively bind to LHRH receptors has opened new avenues for targeted therapy, reducing side effects associated with traditional hormone treatments.

In clinical trials, LHRH (4-10) acetate salt has shown promise in managing conditions related to hormonal dysregulation. For instance, studies have indicated its effectiveness in treating endometriosis by suppressing excessive estrogen production. Additionally, its role in cancer therapy has been explored, particularly in prostate and breast cancer where hormonal mechanisms play a significant role. The compound's ability to modulate the release of luteinizing hormone and follicle-stimulating hormone has made it a candidate for combined therapeutic strategies.

The synthesis of LHRH (4-10) acetate salt involves meticulous chemical processes to ensure high purity and biological activity. Advanced solid-phase peptide synthesis techniques have been employed to achieve optimal yields and minimize impurities. The incorporation of an acetate salt moiety enhances the compound's pharmacokinetic properties, improving its bioavailability and duration of action. These advancements have contributed to the growing interest in peptide-based therapies worldwide.

From a regulatory perspective, LHRH (4-10) acetate salt is subject to stringent quality control measures to ensure compliance with pharmaceutical standards. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee the safety and efficacy of the product. Regulatory bodies such as the FDA and EMA have provided guidelines for the clinical development of peptide drugs, emphasizing the importance of rigorous testing and validation.

The future prospects of LHRH (4-10) acetate salt are promising, with ongoing research exploring its potential in various therapeutic areas. Innovations in drug delivery systems, such as nanotechnology-based formulations, are expected to enhance the compound's therapeutic index further. Collaborative efforts between academia and industry are crucial for translating these findings into practical applications that benefit patients worldwide.

In conclusion, LHRH (4-10) acetate salt is a versatile peptide derivative with significant implications in pharmaceutical research and clinical practice. Its ability to modulate hormonal pathways makes it a valuable tool in treating a wide range of conditions. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in modern medicine.